Cas no 2169589-49-3 (1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine
• CAS No: 2169589-49-3
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6547091
• PubChem ID: 165630753
• Update Time: 2025-06-11

1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine
• 2169589-49-3
• EN300-1956474

• Inchi： 1S/C11H13F2N/c12-11(13)10(14)9-6-5-7-3-1-2-4-8(7)9/h1-4,9-11H,5-6,14H2
• InChI Key： DFUBTIJMDOHQPL-UHFFFAOYSA-N
• SMILES： FC(C(C1C2C=CC=CC=2CC1)N)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine

Introduction to 1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine (CAS No. 2169589-49-3)

1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2169589-49-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The presence of both indene and difluoroethylamine moieties in its structure imparts distinct chemical and biological characteristics that make it a valuable candidate for further exploration.

The indene core, characterized by its bicyclic aromatic system, contributes to the compound's stability and reactivity, while the difluoroethylamine group introduces fluorine atoms that can enhance metabolic stability and binding affinity. These structural features are critical in designing molecules with improved pharmacokinetic profiles. Recent studies have highlighted the potential of fluorinated compounds in modulating enzyme activity and receptor interactions, which aligns with the growing interest in 1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine as a lead compound for therapeutic applications.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds remain a cornerstone of innovation. The indene scaffold is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. Researchers have been exploring derivatives of indene to develop novel therapeutics targeting various diseases, including cancer and neurological disorders. The incorporation of fluorine atoms into indene derivatives has further expanded the chemical space available for drug design, leading to compounds with enhanced efficacy and selectivity.

The difluoroethylamine moiety in 1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine is particularly intriguing from a pharmacological perspective. Fluorine atoms are well-known for their ability to improve the pharmacological properties of molecules by influencing their electronic distribution, lipophilicity, and metabolic stability. The difluoroethyl group can act as a pharmacophore, contributing to the compound's interaction with biological targets such as enzymes and receptors. This has prompted researchers to investigate its potential as an intermediate in the synthesis of more complex drug candidates.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for their biological activity. 1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine has been subjected to virtual screening using these tools to identify its potential interactions with biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. These findings underscore the importance of computational methods in guiding experimental efforts and accelerating the discovery process.

The synthesis of 1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine presents both challenges and opportunities for synthetic chemists. The indene ring requires careful functionalization to introduce the desired substituents without compromising its structural integrity. The presence of fluorine atoms adds another layer of complexity due to their sensitivity to reaction conditions. However, recent improvements in synthetic methodologies have made it possible to handle fluorinated intermediates more efficiently, paving the way for scalable production processes.

In conclusion, 1-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoroethan-1-amine (CAS No. 2169589-49-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated heterocyclic compounds, this compound is poised to play a significant role in the development of next-generation therapeutics.